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Introduction

Glyphosine, also known by its trade name Polaris, holds the distinction of being the first
chemical ripener registered for use in sugarcane in the United States in 1975.[1][2] Its
application aimed to artificially increase sucrose levels in sugarcane, particularly in regions
where natural ripening was suboptimal.[1] However, by 1980, Glyphosine was largely
succeeded by Glyphosate, which has since become the primary sugarcane ripener used in the
industry.[1][2] Consequently, detailed contemporary field application data and protocols for
Glyphosine are limited.

This document provides the available information on the field application of Glyphosine and
presents a comprehensive overview of the techniques for Glyphosate, its successor, which is
now the industry standard. This information is intended for researchers, scientists, and drug
development professionals interested in the chemical ripening of sugarcane.

Glyphosine (Polaris): Historical Application Data

Glyphosine, chemically known as N,N-bis(phosphonomethyl)glycine, was investigated for its
ability to enhance sucrose content in sugarcane across various growing regions.[1] While
detailed modern protocols are scarce, historical studies provide some insight into its effects.

Quantitative Data on Glyphosine Effects
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The following table summarizes the observed effects of Glyphosine application on sugarcane
from historical studies.

Parameter Cultivar(s) Observed Effect Location

28.7 cm less than
Terminal Height 'Cl 54-378' non-treated 5 weeks Florida
after treatment

1.01 percentage point
Sucrose 'Cl 54-378' increase over non- Florida

treated

1.79 percentage point
Juice Purity 'Cl 54-378' increase over non- Florida

treated

0.79 percentage point
Sugar Yield 'Cl 54-378' increase over non- Florida

treated

, . - 4% higher than non- '
Juice Purity Not specified Jamaica
treated controls

- 7% higher than non- )
Pol % Cane Not specified Jamaica
treated controls

Sucrose, Purity, Sugar  Non-infected 'CP 65- 12%, 3%, and 14%

per Ton 357 increase, respectively

Louisiana

'CP 65-357' with o
Sugar per Hectare ) Decrease observed Louisiana
Ratoon Stunt Disease

Data compiled from studies by Rice et al. (1980), McCatty (1980), and Martin et al. (1980) as
cited in the provided search results.[1]

Glyphosate: Current Field Application Techniques

Glyphosate [N-(phosphonomethyl)glycine] is a systemic, non-selective herbicide that, when
applied at sub-lethal doses, acts as a highly effective sugarcane ripener.[1][3][4] It functions by
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inhibiting the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) in the shikimate
pathway, which is crucial for the synthesis of aromatic amino acids in plants.[5][6][7][8][9][10]
This inhibition leads to a cessation of vegetative growth, allowing the plant to divert more
energy towards the storage of sucrose.[11]

Application Notes and Protocols

1. Product Formulations: Various formulations of Glyphosate are available. It is crucial to
determine the concentration of the active ingredient (acid equivalent, a.e.) to calculate the
correct application rate.[12] For example, Roundup PowerMAX 3 contains 4.8 pounds of
glyphosate acid per gallon.[12]

2. Application Timing:
» Growth Stage: Apply to actively growing sugarcane.[12]

o Pre-Harvest Interval: The recommended treatment-to-harvest interval is typically 35 to 49
days.[12] Harvesting earlier than 35 days may not maximize sucrose increase, while
harvesting later than 49 days can lead to yield loss in the current and subsequent crops.[12]

» Time of Day: Midday applications may improve performance compared to early morning or
evening.

3. Application Rates:

o Rates vary depending on the product formulation and local recommendations. A common
rate for Roundup PowerMax 3 is 5.0 ounces per acre, with a range of 5.0 to 7.0 ounces per
acre for higher tonnage cane.[12]

e Higher rates do not substitute for the recommended treatment-to-harvest interval.[12]

» Use of higher than recommended rates should be restricted to the final stubble crop due to
increased risk of injury.[3]

4. Spray Volume and Surfactants:

» A carrier volume of 3 to 40 gallons of water per acre is suggested for broadcast spray
applications.
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» Most Glyphosate formulations for ripening contain surfactants. However, due to the low
application rates, the surfactant concentration might be suboptimal for rain-fastness.[3][12]

e If rainfall is likely within six hours of application, a compatible non-ionic surfactant (0.25% by
volume) may be added.[12]

5. Environmental Conditions:
e Wind: Apply when wind speeds are between 3 and 10 mph to minimize drift.[3][12]

» Rainfall: Avoid application when rainfall is imminent. A rain-free period of at least six hours
after application is recommended.[3][12]

o Temperature Inversion: Do not apply during a surface temperature inversion, which typically
occurs in the evening or early morning.[3][12]

6. Crop Condition:

e Lodging: For best results, apply to erect cane. If the cane has recently lodged, allow 7-10
days for it to right itself before application.[3]

o Plant Stress: Response to Glyphosate may be reduced under conditions of plant stress.[12]
7. Monitoring:

¢ A hand-held refractometer can be used to measure Brix (an indicator of sugar content) to
optimize the scheduling of ripener application. Fields with higher initial Brix levels should be
treated and harvested first.[12]

Quantitative Data on Glyphosate Effects

The following tables summarize the quantitative effects of Glyphosate application on sugarcane
from various studies.

Table 1: Effect of Glyphosate on Theoretically Recoverable Sugar (TRS)
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Sl Application Rate (g Harvest Interval TRS Increase (%)
ael/ha) (weeks) vs. Non-Treated

HoCP 96-540 210 8 10 - 28

L 99-226 210 8 10-28

HoCP 00-950 210 8 Least increase

L 01-283 210 8 Least increase

HoCP 96-540 210 6 Average of 10

Data compiled from studies on the response of different sugarcane cultivars to Glyphosate
application.[1]

Table 2: Effect of Glyphosate on Sugarcane and Sugar Yield

o Harvest Sugarcane .
. Application . Sugar Yield
Cultivar Interval Yield Change
Rate (g ae/ha) Change (%)
(weeks) (%)
Average across N N N
) Not specified Not specified -9 Not specified
cultivars
HoCP 96-540 Not specified 6 -17 No effect
HoCP 96-540 Not specified Not specified Not specified +16

Data compiled from studies on the impact of Glyphosate on sugarcane yield components.[1]

Experimental Protocol: Field Trial for Sugarcane Ripener
Efficacy

This protocol is a generalized methodology based on practices described in the cited literature
for evaluating the efficacy of chemical ripeners like Glyphosate in sugarcane.[5][11][13][14]

1. Objective: To evaluate the effect of a chemical ripener on the sucrose content, yield, and
phytotoxicity in a specific sugarcane cultivar.
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. Experimental Design:
Design: Randomized Complete Block Design (RCBD).[5][11]
Replications: Minimum of four replications per treatment.[13][14]

Plot Size: A typical plot size is at least 2 nett interrows by 5 meters in length, with one guard
row on each side (gross plot size of 5 rows by 6 meters).[13]

Treatments:

Untreated Control.

[e]

(¢]

Candidate Ripener at the proposed application rate (1X).

[¢]

Candidate Ripener at double the proposed rate (2X) for phytotoxicity assessment.[13]

[¢]

Industry Standard Ripener (e.g., a standard Glyphosate application).
. Materials and Equipment:

Certified sugarcane variety.

Chemical ripener(s) and any required adjuvants.

Calibrated sprayer (e.g., backpack sprayer with a boom for small plots, or a drone for larger-
scale trials).[5]

Personal Protective Equipment (PPE).

Hand-held refractometer for Brix measurements.

Sample collection tools (machetes, bags).

Equipment for juice extraction and analysis (e.g., roller mill, polarimeter).

. Procedure:
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» Site Selection: Choose a uniform stand of the target sugarcane cultivar, minimizing variability
in soil type and topography.[13]

e Application:
o Apply treatments at the designated sugarcane growth stage (e.g., 8-10 months old).[5][11]

o Record all application details: date, time, weather conditions (temperature, humidity, wind
speed), spray volume, and equipment used.[13]

» Data Collection:
o Pre-application: Collect baseline data on plant height and tiller count.
o Post-application:

» At specified intervals (e.g., 4, 6, and 8 weeks after application), harvest a predetermined
number of stalks from the central rows of each plot.[5]

» Record phytotoxicity symptoms (e.g., chlorosis, stunting, side shoot development).
» Measure stalk height, weight, and diameter.

» Extract juice and analyze for Brix, Pol, and purity to calculate Theoretically Recoverable
Sugar (TRS).

» At final harvest, determine the cane yield (tons per hectare) and sugar yield (tons per
hectare).

o Ratoon Crop Assessment: Monitor the regrowth of the subsequent ratoon crop for any
residual effects, such as stunting or reduced tillering.[1][4]

5. Data Analysis:
e Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

o Use a mean separation test (e.g., LSD or Tukey's HSD) to determine significant differences
between treatment means at a specified significance level (e.g., p < 0.05).[5]
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Caption: Mechanism of action of Glyphosate, inhibiting the EPSP synthase enzyme in the
shikimate pathway.

Experimental Workflow
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Caption: Workflow for a field experiment evaluating the efficacy of a sugarcane ripener.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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